Cas no 1370604-93-5 (6-Fluoro-3-phenylchroman-4-one)
6-Fluoro-3-phenylchroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-3-phenylchroman-4-one
- 6-Fluoro-3-phenyl-chroman-4-one
- BDBM50380175
-
- Inchi: 1S/C15H11FO2/c16-11-6-7-14-12(8-11)15(17)13(9-18-14)10-4-2-1-3-5-10/h1-8,13H,9H2
- InChI Key: XCIWPNWNQICFRM-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C(C1C=CC=CC=1)CO2)=O
Computed Properties
- Exact Mass: 242.07430775 g/mol
- Monoisotopic Mass: 242.07430775 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 242.24
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
6-Fluoro-3-phenylchroman-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292328-1g |
6-Fluoro-3-phenylchroman-4-one |
1370604-93-5 | 97% | 1g |
$701 | 2021-06-17 | |
| Chemenu | CM292328-1g |
6-Fluoro-3-phenylchroman-4-one |
1370604-93-5 | 97% | 1g |
$743 | 2022-06-13 |
6-Fluoro-3-phenylchroman-4-one Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 6-Fluoro-3-phenylchroman-4-one
6-Fluoro-3-phenylchroman-4-one: A Comprehensive Overview
6-Fluoro-3-phenylchroman-4-one, also known by its CAS number 1370604935, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the chromanone family, which has been extensively studied for its diverse biological activities and potential applications in drug discovery. The structure of 6-fluoro-3-phenylchroman-4-one consists of a chromanone core with a phenyl group at position 3 and a fluorine atom at position 6, making it a unique derivative with distinct chemical and biological properties.
The synthesis of 6-fluoro-3-phenylchroman-4-one involves advanced organic chemistry techniques, including Friedel-Crafts acylation and subsequent fluorination. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in preclinical studies. Researchers have also explored the stereochemistry of this compound, revealing that the spatial arrangement of substituents significantly influences its pharmacokinetic properties.
In terms of biological activity, 6-fluoro-3-phenylchroman-4-one has shown promising results in various assays. For instance, it exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, recent findings suggest that this compound may have anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Preclinical studies using animal models have demonstrated its ability to suppress tumor progression without significant toxicity, making it a potential candidate for further development.
The pharmacokinetic profile of 6-fluoro-3-phenylchroman-4-one has been extensively evaluated, revealing favorable absorption and bioavailability. Studies indicate that the compound undergoes efficient metabolism via cytochrome P450 enzymes, with major metabolites identified through mass spectrometry. These findings are crucial for understanding its potential as an orally administered drug.
In conclusion, 6-fluoro-3 phenylchroman 4 one, or CAS number 1370604935, represents a valuable addition to the chromanone family with significant potential in drug discovery. Its unique structure, coupled with promising biological activities, positions it as a candidate for further exploration in therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimization strategies for clinical use.
1370604-93-5 (6-Fluoro-3-phenylchroman-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)